Cas no 922139-40-0 (tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2S,4S) configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis and drug development. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions, while the primary amine and hydroxymethyl functionalities offer versatile reactivity for further derivatization. This compound is particularly useful in peptide chemistry and the preparation of bioactive molecules. Its well-defined structure and high purity make it a reliable building block for researchers requiring precise control over molecular architecture.

tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate structure

922139-40-0 structure

Product Name:tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate

CAS No:922139-40-0

MF:C₁₀H₂₀N₂O₃

MW:216.277402877808

CID:796792

PubChem ID:44828599

Update Time:2025-10-29

tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2S,4S)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride
- (2S,4S)-1-BOC-2-hydroxymethyl-4-amino Pyrrolidine
- (2S,4S)-tert-butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylicacid, 4-amino-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4S)-
- tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- EN300-5464679
- 1217977-61-1
- (2S,4S)-4-Amino-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
- (2S,4S)-1-Boc-4-amino-2-(hydroxymethyl)pyrrolidine
- 922139-40-0
- MFCD08704520
- AKOS015950906
- XLB13940
- rel-(2S,4S)-tert-Butyl4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- CS-0055782
- E76082
- 1-Pyrrolidinecarboxylicacid,4-amino-2-(hydroxymethyl)-,1,1-dimethylethyl ester,(2S,4S)-
- OCLZOKUGIXLYJZ-YUMQZZPRSA-N
- SCHEMBL2254798
- BS-42633
- rel-(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- t-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)-1-pyrrolidinecarboxylate
- DTXSID40660809
- AKOS016015853
- A26644
- ALBB-034641
- 1-Pyrrolidinecarboxylic acid, 4-amino-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4R)-
- Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13/h7-8,13H,4-6,11H2,1-3H3/t7-,8-/m0/s1
- InChI Key： OCLZOKUGIXLYJZ-YUMQZZPRSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@H](C[C@H]1CO)N)=O

Computed Properties

Exact Mass: 216.147
Monoisotopic Mass: 216.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.8A^2
XLogP3: -0.2

Experimental Properties

PSA: 75.79000
LogP: 0.95360

tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DX582-200mg	tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate	922139-40-0	95%	200mg	810.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DX582-50mg	tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate	922139-40-0	95%	50mg	323.0CNY	2021-07-14
Chemenu	CM372054-250mg	(2S,4S)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride	922139-40-0	95%+	250mg	$153	2023-01-01
Chemenu	CM372054-1g	(2S,4S)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride	922139-40-0	95%+	1g	$363	2023-01-01
eNovation Chemicals LLC	Y1250765-100mg	tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)-1-pyrrolidinecarboxylate	922139-40-0	95%	100mg	$140	2024-06-06
eNovation Chemicals LLC	Y1250765-250mg	tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)-1-pyrrolidinecarboxylate	922139-40-0	95%	250mg	$180	2024-06-06
Alichem	A109006900-5g	(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate	922139-40-0	95%	5g	$1242.18	2023-08-31
Alichem	A109006900-10g	(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate	922139-40-0	95%	10g	$1752.72	2023-08-31
Alichem	A109006900-25g	(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate	922139-40-0	95%	25g	$2733.60	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1126422-1g	tert-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate	922139-40-0	98%	1g	￥2845.00	2024-04-25

tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

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